N-[5-(4-chlorobenzyl)-1,3-thiazol-2-yl]-2-(2-methylphenoxy)acetamide

• IUPAC Name: N-[5-[(4-chlorophenyl)methyl]-1,3-thiazol-2-yl]-2-(2-methylphenoxy)acetamide
• InChI: InChI=1S/C19H17ClN2O2S/c1-13-4-2-3-5-17(13)24-12-18(23)22-19-21-11-16(25-19)10-14-6-8-15(20)9-7-14/h2-9,11H,10,12H2,1H3,(H,21,22,23)
• InChI Key: NQSYJGSJPKYZEN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC(=O)NC2=NC=C(S2)CC3=CC=C(C=C3)Cl
• Molecular Formula: C19H17ClN2O2S
• Molecular Weight: 372.9 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the compound “N-(5-(4-chlorobenzyl)-1,3,5-triazinan-2-ylidene)nitramide” was synthesized and structurally confirmed by 1H NMR, 13C NMR, HRMS, and single-crystal x-ray diffraction.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using techniques such as single-crystal x-ray diffraction. For example, the compound “N-(5-(4-chlorobenzyl)-1,3,5-triazinan-2-ylidene)nitramide” was found to consist of a benzene ring and a 1,3,5-triazine ring.

Scientific Research Applications

Research on Related Chemical Compounds

• Environmental Fate of Parabens :

  • Parabens, due to their use as preservatives in various products, have been studied for their occurrence, fate, and behavior in aquatic environments. These studies are crucial in understanding how chemical compounds, potentially similar to "N-[5-(4-chlorobenzyl)-1,3-thiazol-2-yl]-2-(2-methylphenoxy)acetamide", behave in the environment and their possible effects on water quality and aquatic life (Haman et al., 2015).

• Pharmacological Reviews :

  • Compounds like chlorogenic acid have been extensively reviewed for their health-promoting properties, including antioxidant, anti-inflammatory, and antimicrobial activities. Such reviews are valuable for understanding the multifaceted applications of complex chemical compounds in treating or managing health conditions (Naveed et al., 2018).

• Toxicology Studies :

  • The toxicological profiles of various chemical compounds, including their biological effects and potential for causing harm, are critical areas of research. Studies in this field can offer insights into the safety, risks, and mechanisms of action of compounds similar to the one (Kennedy, 2001).

• Advanced Oxidation Processes :

  • Research on the degradation of specific compounds through advanced oxidation processes is essential for environmental management and pollution control. Such studies provide information on how complex chemicals can be broken down or transformed in the environment or through treatment processes (Qutob et al., 2022).

Future Directions

The future directions for research on “N-[5-(4-chlorobenzyl)-1,3-thiazol-2-yl]-2-(2-methylphenoxy)acetamide” could include further studies on its synthesis, structure, and potential applications. Similar compounds have shown promise in various fields, including medicine and agrochemicals.